
Acrinathrin: A Comprehensive Technical Guide
to its Chemical and Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acrinathrin

Cat. No.: B052264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acrinathrin is a synthetic pyrethroid insecticide and acaricide valued for its high efficacy

against a broad spectrum of insect and mite pests. As a neurotoxin, its mode of action involves

the modulation of voltage-gated sodium channels in the nervous systems of target organisms.

This technical guide provides an in-depth overview of the fundamental chemical and physical

properties of Acrinathrin. It includes a detailed compilation of its physicochemical data,

standardized experimental protocols for the determination of these properties, and a

visualization of its mechanism of action and relevant experimental workflows. This document is

intended to serve as a critical resource for researchers, chemists, and toxicologists engaged in

the study and application of this compound.

Chemical and Physical Properties
The chemical and physical characteristics of Acrinathrin are crucial for understanding its

environmental fate, biological activity, and for the development of analytical methods. These

properties are summarized in the tables below.

Table 1: Chemical Identification of Acrinathrin
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Identifier Value

IUPAC Name

(S)-cyano(3-phenoxyphenyl)methyl (1R,3S)-3-

[(1Z)-3-[(1,1,1,3,3,3-hexafluoropropan-2-

yl)oxy]-3-oxoprop-1-en-1-yl]-2,2-

dimethylcyclopropane-1-carboxylate[1][2]

CAS Number 101007-06-1[1][3][4]

Molecular Formula C₂₆H₂₁F₆NO₅[1][3][4][5][6]

Molecular Weight 541.44 g/mol [3][6][7]

Synonyms Rufast, RU 38702, Ardent, Orytis[6][7][8][9]

Table 2: Physicochemical Properties of Acrinathrin
Property Value Conditions

Melting Point 81.5 °C[5][8]

Boiling Point 528.2 ± 50.0 °C (Predicted)[8]

Vapor Pressure 4.40 x 10⁻⁵ mPa at 20 °C[10]

Water Solubility Low[10]

Solubility in Organic Solvents

Soluble in Acetone,

Chloroform, Dichloromethane,

Dimethylformamide, Ethyl

Acetate, and DMSO[7][8]

Octanol-Water Partition

Coefficient (log P)
6.3 at 20 °C, pH 7[10]

Appearance White Crystal[8]

Mechanism of Action: Sodium Channel Modulation
Acrinathrin, like other pyrethroid insecticides, exerts its neurotoxic effects by targeting voltage-

gated sodium channels (VGSCs), which are essential for the generation and propagation of
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action potentials in neurons.[5][10] The primary mechanism involves the disruption of the

normal gating kinetics of these channels.

Acrinathrin binds to the VGSCs and modifies their function in a state-dependent manner,

showing a preferential affinity for the open state of the channel.[7][10] This interaction inhibits

the transition of the channel from the activated (open) state to the inactivated (closed) state

and slows down its deactivation.[5] The result is a prolonged influx of sodium ions into the

neuron, leading to membrane depolarization, repetitive neuronal firing, and eventual paralysis

of the insect.[11]

Neuronal Membrane

VGSC (Resting)

VGSC (Open)

Depolarization

VGSC (Inactivated)
Fast Inactivation

VGSC (Prolonged Open State)

Repolarization

Acrinathrin

Binds to open state,
inhibits inactivation

Prolonged Na+ Influx Neuronal Hyperexcitability
(Repetitive Firing) Paralysis & Death

Click to download full resolution via product page

Mechanism of action of Acrinathrin on voltage-gated sodium channels (VGSCs).

Experimental Protocols
The determination of the physicochemical properties of Acrinathrin follows standardized

methodologies, often adhering to OECD Guidelines for the Testing of Chemicals. These

protocols ensure data reliability and comparability across different laboratories.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5599462/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905833/
https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6005695/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5599462/
https://www.benchchem.com/pdf/Kadethrin_mechanism_of_action_on_sodium_channels.pdf
https://www.benchchem.com/product/b052264?utm_src=pdf-body-img
https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://www.benchchem.com/product/b052264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Octanol-Water Partition Coefficient (log
P) - Shake-Flask Method (OECD 107)
The octanol-water partition coefficient (Pow) is a measure of a chemical's lipophilicity and is a

key parameter in assessing its environmental fate and bioaccumulation potential. The shake-

flask method is a widely used technique for its determination.

Principle: A solution of Acrinathrin in either n-octanol or water is placed in a vessel with a

known volume of the other immiscible solvent. The mixture is agitated until equilibrium is

reached, after which the phases are separated. The concentration of Acrinathrin in each

phase is then determined analytically to calculate the partition coefficient.

Methodology:

Preparation of Solvents: n-octanol and water are mutually saturated by shaking them

together for 24 hours, followed by a separation period.

Test Substance Preparation: A stock solution of Acrinathrin is prepared in the solvent in

which it is more soluble (n-octanol for Acrinathrin). The concentration should not exceed

0.01 mol/L in either phase.

Partitioning: A known volume of the Acrinathrin stock solution and the corresponding

immiscible solvent are combined in a suitable container (e.g., a separatory funnel or

centrifuge tube).

Equilibration: The container is agitated gently (to avoid emulsification) at a constant

temperature (e.g., 20 °C) until equilibrium is achieved.

Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol

and water phases.

Analysis: The concentration of Acrinathrin in both the n-octanol and aqueous phases is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation: The partition coefficient (Pow) is calculated as the ratio of the concentration of

Acrinathrin in the n-octanol phase (Co) to its concentration in the aqueous phase (Cw). The
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final result is typically expressed as its base-10 logarithm (log P).
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Experimental workflow for determining the octanol-water partition coefficient.

Determination of Acrinathrin Residues in Soil -
QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for the extraction and cleanup of pesticide residues from complex matrices like soil.

Principle: A soil sample is first hydrated and then extracted with an organic solvent (typically

acetonitrile). Partitioning is induced by adding salts. The resulting extract is then cleaned up

using dispersive solid-phase extraction (d-SPE) before analysis.

Methodology:

Sample Preparation: A representative soil sample (e.g., 10 g) is weighed into a centrifuge

tube. A small amount of water is added to hydrate the sample.

Extraction: Acetonitrile (e.g., 10 mL) is added to the tube. The sample is shaken vigorously

for a set period (e.g., 30 minutes) to extract the Acrinathrin residues.

Salting-Out: A salt mixture (e.g., MgSO₄ and NaCl) is added to the tube. This induces phase

separation between the acetonitrile and the aqueous layer. The tube is shaken and then

centrifuged.

Dispersive SPE Cleanup: An aliquot of the acetonitrile supernatant is transferred to a smaller

centrifuge tube containing a d-SPE sorbent mixture (e.g., MgSO₄ to remove residual water

and primary secondary amine (PSA) to remove interfering matrix components). The tube is

vortexed and then centrifuged.

Analysis: The final cleaned-up extract is analyzed by a suitable chromatographic technique,

such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the

quantification of Acrinathrin.[12]

Stability and Degradation
Acrinathrin exhibits moderate persistence in soil environments but degrades more rapidly in

aqueous systems.[10] It is stable in acidic media, with hydrolysis becoming more significant as

pH increases.[10] Photolysis, or degradation by sunlight, can also contribute to its breakdown
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in the environment. Thermal decomposition of pyrethroids generally occurs at elevated

temperatures (above 250-300 °C) and can proceed through evaporation and oxidative

pyrolysis.[13]

Conclusion
This technical guide has provided a detailed overview of the key chemical and physical

properties of Acrinathrin, a potent synthetic pyrethroid. The tabulated data, coupled with

standardized experimental protocols and visualizations of its mechanism of action and

analytical workflows, offer a comprehensive resource for professionals in the fields of

chemistry, toxicology, and drug development. A thorough understanding of these fundamental

properties is essential for the safe and effective use of Acrinathrin, as well as for ongoing

research into its environmental behavior and biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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